2-ethoxy-N-(4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide

• IUPAC Name: 2-ethoxy-N-(4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide
• InChI: InChI=1S/C21H24N2O3/c1-3-26-19-8-5-4-7-18(19)21(25)23(15-22-14-6-9-20(22)24)17-12-10-16(2)11-13-17/h4-5,7-8,10-13H,3,6,9,14-15H2,1-2H3
• InChI Key: MIESRYHAYDDJKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N(CN2CCCC2=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

2-ethoxy-N-(4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide, also known as EMPB, is a synthetic compound that has recently gained attention in the scientific community due to its potential applications in research. EMPB is a member of the benzamide class of compounds and has been found to have a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Bobeldijk et al. (1990) outlines a simple and high-yield synthesis of (S)-BZM, (R)-BZM, and (S)-IBZM, starting from 2,6-dimethoxybenzoic acid, which could be related to the synthesis pathways or chemical properties of the compound (Bobeldijk et al., 1990).
• Another study by Calvez et al. (1998) discusses the enantioselective synthesis of 2,3-disubstituted piperidines from (S)-methylpyroglutamate, potentially indicating the synthetic versatility of compounds similar to the target chemical (Calvez et al., 1998).

Biological and Pharmacological Applications

• Research by Zhou et al. (2008) on the discovery of MGCD0103, an orally active histone deacetylase inhibitor, reflects the potential of structurally similar benzamide derivatives in cancer therapy (Zhou et al., 2008).
• A study on the synthesis and neuroleptic activity of various benzamides by Iwanami et al. (1981) highlights the therapeutic potential of similar compounds in the treatment of psychosis (Iwanami et al., 1981).

Material Science and NLO Properties

• In silico screening of ethyl 4-[(E)-(2-hydroxy-4-methoxyphenyl)methyleneamino]benzoate and some derivatives for their NLO (non-linear optical) activities was explored by Kiven et al. (2023), suggesting the potential use of similar compounds in the development of NLO materials (Kiven et al., 2023).